Cas no 5467-71-0 (2-Amino-1-(4-chlorophenyl)ethanone Hydrochloride)

• Product name: 2-Amino-1-(4-chlorophenyl)ethanone Hydrochloride
• CAS No: 5467-71-0
• MF: C₈H₉Cl₂NO
• MW: 206.0692
• MDL: MFCD00193061
• CID: 45932
• PubChem ID: 2798211

2-Amino-1-(4-chlorophenyl)ethanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(4-chlorophenyl)ethanone hydrochloride
• 2-Amino-1-(4-chlorophenyl)-1-ethanone hydrochloride
• 2-AMINO-1-(4-CHLORO-PHENYL)-ETHANONE HYDROCHLORIDE
• 2-amino-4`-chloroacetophenone hydrochloride
• 2-AMINO-4'-CHLOROACETOPHENONE HYDROCHLORIDE
• 2-amino-1-(4-chlorophenyl)ethan-1-one hydrochloride
• 2-amino-4'-chloroacetophenone hcl
• 4-Chlorophenacylamine hydrochloride
• Ethanone, 2-amino-1-(4-chlorophenyl)-, hydrochloride
• zlchem 1066
• PubChem16752
• 2-Amino-4\\'-chloroacetophenone
• ZLD0532
• 2-amino-4'-chloro acetophenone hydrochloride
• OVKMQHKVUWBLSV-UHFFFAOYSA-N
• SCHEMBL1218998
• 2-AMINO-1-(4-CHLORO-PHENYL)-ETHANONE, HYDROCHLORIDE
• FT-0602386
• Z56928681
• 2-Amino-4`-chloroacetophenone HCl
• 2-amino-1-(4-chlorophenyl)ethanone hydrochloride;2-Amino-4'-chloroacetophenone Hydrochloride
• 2-amino-1-(4-chlorophenyl)ethanone;hydrochloride
• F0039-0034
• 2-Amino-1-(4-chlorophenyl)ethanone, HCl
• NSC-25404
• 5467-71-0
• A830315
• 2-Amino-4 inverted exclamation mark -chloroacetophenone Hydrochloride
• 2-Amino-4'-Chloro Acetophenone HCl
• 2-Amino-1-(4-chlorophenyl)ethan-1-one--hydrogen chloride (1/1)
• EN300-06103
• 3F-900
• SY039916
• CS-W019054
• J-507725
• DTXSID40969965
• NSC25404
• 2-amino-1-(4-chlorophenyl)ethanone HCl
• AM20060960
• MFCD00193061
• AKOS005070244
• BBL028371
• DB-005167
• STL304712
• 2-Amino-1-(4-chlorophenyl)ethanone Hydrochloride

• MDL： MFCD00193061
• Inchi： 1S/C8H8ClNO.ClH/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-4H,5,10H2;1H
• InChI Key： OVKMQHKVUWBLSV-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])N([H])[H])=O.Cl[H]

Computed Properties

• Exact Mass: 205.00600
• Monoisotopic Mass: 205.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.07
• Topological Polar Surface Area: 43.1

Experimental Properties

• Melting Point: 262
• Boiling Point: 301.6 °C at 760 mmHg
• Flash Point: 136.2 °C
• PSA: 43.09000
• LogP: 2.98370

2-Amino-1-(4-chlorophenyl)ethanone Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：2-8 °C
• HazardClass：IRRITANT

2-Amino-1-(4-chlorophenyl)ethanone Hydrochloride Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-1-(4-chlorophenyl)ethanone Hydrochloride

2-Amino-1-(4-chlorophenyl)ethanone Hydrochloride (CAS No. 5467-71-0): A Comprehensive Overview

2-Amino-1-(4-chlorophenyl)ethanone hydrochloride, also known by its CAS registry number 5467-71-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 2-amino-1-(4-chlorophenyl)ethanone, which belongs to the class of α-amino ketones. The molecule consists of a phenyl ring substituted with a chlorine atom at the para position, connected to a two-carbon chain that includes an amino group (-NH₂) and a ketone group (-CO). The hydrochloride form indicates that the compound exists as its salt with hydrochloric acid, which is commonly used in pharmaceutical applications to enhance solubility and stability.

The synthesis of 2-amino-1-(4-chlorophenyl)ethanone hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and acid-base neutralizations. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic hydrogenation and microwave-assisted synthesis to optimize reaction conditions and minimize byproducts.

One of the most notable applications of 5467-71-0 is in the field of drug discovery. The compound has been investigated for its potential as a lead molecule in the development of therapeutic agents targeting various diseases. Recent studies have highlighted its ability to modulate key biological pathways, such as those involved in inflammation, oxidative stress, and cellular signaling. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-amino-1-(4-chlorophenyl)ethanone hydrochloride exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.

In addition to its pharmacological applications, 5467-71-0 has also been studied for its role in chemical biology. Researchers have utilized this compound as a tool to investigate the mechanisms of protein-ligand interactions and enzyme kinetics. A 2023 paper in *Bioorganic Chemistry* reported that 2-amino-1-(4-chlorophenyl)ethanone hydrochloride serves as a substrate for several enzymes, including proteases and kinases, making it a valuable reagent for studying enzymatic activity.

The physicochemical properties of 5467-71-0 are well-documented, with a molecular weight of approximately 238.6 g/mol and a melting point around 230°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, the ecological impact of 5467-71-0 has been assessed through toxicity studies on aquatic organisms. According to recent research published in *Environmental Science & Technology*, the compound demonstrates low acute toxicity to fish and algae, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 2-amino-1-(4-chlorophenyl)ethanone hydrochloride (CAS No. 5467-71-0) is a versatile compound with significant potential in drug discovery, chemical biology, and environmental science. Its unique chemical structure, combined with recent advances in synthetic methods and biological applications, underscores its importance as a valuable tool for researchers across multiple disciplines.